Acid Fuchsin calcium salt

Specification

• CAS No.: 136132-76-8
• Molecular Formula: C20H17CaN3O9S3
• Molecular Weight: 579.64
• IUPAC Name: calcium;(3E)-3-[(4-amino-3-sulfonatophenyl)-(4-amino-3-sulfophenyl)methylidene]-6-imino-5-methylcyclohexa-1,4-diene-1-sulfonate
• Standard InChI: InChI=1S/C20H19N3O9S3.Ca/c1-10-6-13(9-18(20(10)23)35(30,31)32)19(11-2-4-14(21)16(7-11)33(24,25)26)12-3-5-15(22)17(8-12)34(27,28)29;/h2-9,23H,21-22H2,1H3,(H,24,25,26)(H,27,28,29)(H,30,31,32);/q;+2/p-2
• SMILES: CC1=CC(=C(C2=CC(=C(C=C2)N)S(=O)(=O)O)C3=CC(=C(C=C3)N)S(=O)(=O)[O-])C=C(C1=N)S(=O)(=O)[O-].[Ca+2]

Introduction

Chemical Identity and Properties

Molecular Structure and Identification

Acid Fuchsin calcium salt (CAS: 123334-10-1; alternative CAS: 136132-76-8) is characterized by the molecular formula C₂₀H₁₇N₃O₉S₃Ca and has a molecular weight of 579.65 g/mol. The compound belongs to the triphenylmethane dye class and contains multiple sulfonate groups that confer its acidic properties, with calcium serving as the counterion. It appears as a green crystalline powder that produces a clear violet solution when dissolved in water.

Common synonyms include Acid Magenta, Acid Rubin, Fuchsin S, SS, SS, ST, or SIII, and Rubin S. The compound is classified under Color Index 42685.

Physical and Chemical Properties

Table 1: Physical and Chemical Properties of Acid Fuchsin Calcium Salt

Property	Specification
Molecular Formula	C₂₀H₁₇N₃O₉S₃Ca
Molecular Weight	579.65 g/mol
Physical Appearance	Green crystalline powder
Solution Appearance	Clear, violet (in water)
Maximum Absorption (λmax)	545-546 nm
Specific Wavelength Range	541-548 nm
Dye Content	≥60%
Carbon Content	≥28.5%
Nitrogen Content	≥5.0%
Calcium Content	≥4.7%
Solubility	Soluble in water, alcohol, cellosolve, ethyleneglycol, glycerine

The extinction coefficient of Acid Fuchsin calcium salt is reported as ≥40,000, with some sources indicating values as high as ≥50,000. This high extinction coefficient contributes to its effectiveness as a staining agent, allowing for intense coloration even at low concentrations.

Synthesis and Production

Synthetic Methods

The synthesis of Acid Fuchsin calcium salt typically involves the sulfonation of triaminotriphenylmethane using sulfuric acid as the sulfonating agent under controlled temperature conditions. The reaction mixture is subsequently neutralized with calcium hydroxide to form the calcium salt. The production process requires careful monitoring to ensure optimal yield and purity.

Quality Control Parameters

Quality assessment of commercial Acid Fuchsin calcium salt typically includes:

• Spectrophotometric analysis confirming absorption maximum at 545-546 nm

• Dye content determination (minimum 60%)

• Elemental analysis for calcium, carbon, and nitrogen

• Infrared spectroscopy to verify structural integrity

• Solubility testing in various solvents

Products certified by the Biological Stain Commission undergo additional testing to ensure their suitability for specific biological staining applications.

Applications in Histology and Pathology

Staining Mechanisms

Acid Fuchsin calcium salt functions as an anionic dye that binds preferentially to basic (cationic) cellular components through electrostatic interactions. The sulfonate groups in the compound facilitate strong ionic interactions with positively charged cellular structures, enabling differential staining of various tissue elements.

Histological Staining Protocols

Table 2: Major Histological Applications of Acid Fuchsin Calcium Salt

Staining Protocol	Target Structures	Application
Pianese Polychrome	Various tissue components	Histopathological examinations
Ehrlich-Biondi Triacid	Blood cell components	Blood smear analysis
Altmann Stain	Mitochondria	Cell organelle visualization
Masson Trichrome	Collagen fibers, muscle tissue	Connective tissue analysis
Van Gieson Stain	Collagen (red), muscle (yellow)	Connective tissue differentiation
Mallory Connective Tissue	Fibrous structures	Connective tissue assessment

The versatility of Acid Fuchsin calcium salt in histological applications stems from its compatibility with various fixatives and its ability to be incorporated into multiple staining protocols. Its stability in calcium-rich environments makes it particularly valuable in certain specialized staining techniques.

Research Applications in Pathology

In pathological examinations, Acid Fuchsin calcium salt facilitates the identification of structural abnormalities in tissues. The compound's distinct staining properties allow for clear visualization of connective tissue changes in fibrotic conditions affecting organs such as the liver, kidneys, and lungs. Its application in polychrome staining techniques enables simultaneous visualization of multiple tissue components, enhancing diagnostic capabilities.

Applications in Microbiology

Bacterial Staining

Acid Fuchsin calcium salt exhibits selective inhibitory effects against certain microorganisms. Research has shown that it specifically inhibits Gram-positive spore-bearing organisms (e.g., Bacillus subtilis) at 45°C, while Gram-negative bacteria such as Escherichia coli remain unaffected. This selective action makes it valuable for differential microbiological studies.

Mycological Applications

The compound is also utilized in fungal studies, particularly when incorporated into agar growth media for yeasts. This application allows for both nutritional supply and simultaneous visualization of fungal structures, facilitating morphological studies and identification.

Industrial Applications

Textile Industry

In the textile sector, Acid Fuchsin calcium salt serves as an effective dye for various fabrics, particularly protein-based materials like wool and silk. Its properties in textile applications include:

Table 3: Textile Applications of Acid Fuchsin Calcium Salt

Material	Properties	Advantages
Wool	High brightness, color fastness	Excellent performance under washing conditions
Silk	Vibrant coloration	Preferred for high-end textile applications
Cotton	Color stability	Effective for achieving vivid hues

The compound's anionic nature allows it to form strong ionic bonds with the positively charged amino groups in protein fibers, resulting in durable coloration resistant to washing and environmental factors.

Other Industrial Applications

Beyond textiles, Acid Fuchsin calcium salt finds applications in:

• Food industry as a coloring agent (subject to regulatory approvals)

• Environmental monitoring for detecting specific pollutants in water samples

• Forensic science for fluorescent staining of latent fingerprints

• Agricultural research for tracking water flow within plants

Biochemical and Molecular Research

Protein Interaction Studies

In biochemical research, Acid Fuchsin calcium salt serves as a valuable tool for studying protein interactions and cellular processes. Its specific binding characteristics and spectroscopic properties enable researchers to track and quantify biological molecules within complex mixtures.

Inhibition of Amyloid Formation

An emerging area of research involves the compound's ability to inhibit amyloid formation. Studies have demonstrated that Acid Fuchsin can interfere with the aggregation of human islet amyloid polypeptide (IAPP), potentially protecting against toxic effects associated with amyloid formation in conditions like type 2 diabetes. This property suggests potential therapeutic applications beyond traditional staining uses.

Binding Properties

The biochemical properties of Acid Fuchsin calcium salt are primarily associated with its ability to interact with various biomolecules through:

• Electrostatic interactions with charged amino acid residues

• Potential hydrophobic interactions with nonpolar regions of proteins

• Hydrogen bonding with appropriate functional groups

These diverse interaction mechanisms contribute to the compound's versatility in biological applications and explain its effectiveness in various staining protocols.

Comparative Analysis with Related Compounds

Comparison with Other Fuchsin Derivatives

Acid Fuchsin calcium salt belongs to the broader family of fuchsin dyes but possesses distinct characteristics that differentiate it from related compounds such as Basic Fuchsin and other Acid Fuchsin salts.

Table 4: Comparison of Acid Fuchsin Calcium Salt with Related Compounds

Feature	Acid Fuchsin Calcium Salt	Basic Fuchsin	Acid Fuchsin Sodium Salt
Chemical Nature	Anionic, acidic	Cationic, basic	Anionic, acidic
Target Cellular Components	Basic structures (e.g., cytoplasmic proteins)	Acidic structures (e.g., nucleic acids)	Similar to calcium salt
Stability in Calcium-rich Media	Enhanced stability	Lower stability	Lower stability, potential precipitation
Microbiological Selectivity	Inhibits Gram-positive spore-bearing organisms	Lacks this selective bacteriostatic action	Similar to calcium salt but potentially less effective
Solubility Characteristics	Moderate water solubility	High water solubility	Higher water solubility than calcium salt

Key Differentiators

The primary advantages of the calcium salt form include:

• Enhanced stability in calcium-rich media, reducing precipitation risks compared to sodium or potassium salts

• Potentially superior performance in specialized staining protocols requiring calcium compatibility

• Distinct selectivity in microbiological applications

These characteristics make Acid Fuchsin calcium salt particularly valuable for specific applications where these properties are advantageous, despite its generally lower water solubility compared to sodium or potassium salt variants.

Current Research Trends and Future Directions

Emerging Applications

Current research involving Acid Fuchsin calcium salt is exploring several novel applications:

• Nanomaterial functionalization for targeted biological imaging

• Development of advanced multi-staining protocols for 3D tissue visualization

• Utilization in biomedical sensors for specific analyte detection

• Further investigation of its amyloid inhibition properties for potential therapeutic applications

Technical Challenges and Solutions

Research has identified certain technical considerations when working with Acid Fuchsin calcium salt:

• Solubility Variability: Commercial products show batch-dependent solubility variations, with recommended concentrations ranging from 4-5% depending on the supplier

• Interference in Calcium-Rich Media: While the calcium salt enhances stability in calcium-containing solutions, excessive calcium ions from fixatives may reduce staining intensity in some applications

• Quality Standardization: The Biological Stain Commission certification provides a valuable quality assurance mechanism to address consistency issues